Cas no 1824245-55-7 (3-(4-Ethynylphenyl)morpholine)

• Product Name: 3-(4-Ethynylphenyl)morpholine
• CAS No: 1824245-55-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6176225
• PubChem ID: 129991596
• Update Time: 2025-06-29

3-(4-Ethynylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethynylphenyl)morpholine
• 1824245-55-7
• EN300-1835413
• 3-(4-Ethynylphenyl)morpholine

• Inchi： 1S/C12H13NO/c1-2-10-3-5-11(6-4-10)12-9-14-8-7-13-12/h1,3-6,12-13H,7-9H2
• InChI Key： FUTRFXLYIFWXGY-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(C#C)=CC=2)C1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-Ethynylphenyl)morpholine

Professional Introduction to Compound with CAS No. 1824245-55-7 and Product Name 3-(4-Ethynylphenyl)morpholine

3-(4-Ethynylphenyl)morpholine, identified by the CAS number 1824245-55-7, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of morpholine derivatives, which are widely recognized for their versatility in medicinal chemistry. The presence of an ethynyl group at the para position of the phenyl ring introduces a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The 3-(4-Ethynylphenyl)morpholine structure combines the basicity and hydrogen bonding capabilities of the morpholine ring with the electronic effects of the ethynyl substituent. This combination has been exploited in various research applications, particularly in the development of novel therapeutic agents. The ethynyl group, being highly reactive, can participate in diverse chemical transformations such as Sonogashira coupling, allowing for the facile introduction of aryl or vinyl groups into the molecular framework. This reactivity has made 3-(4-Ethynylphenyl)morpholine a preferred building block for constructing more intricate pharmacophores.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific biological pathways. 3-(4-Ethynylphenyl)morpholine has emerged as a key intermediate in this endeavor due to its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. The morpholine moiety provides a suitable scaffold for binding to biological targets, while the ethynyl group allows for further derivatization to enhance binding affinity and selectivity.

One of the most compelling aspects of 3-(4-Ethynylphenyl)morpholine is its role in the development of central nervous system (CNS) therapeutics. Morpholine derivatives are known to exhibit properties that make them suitable for crossing the blood-brain barrier, which is a critical challenge in CNS drug discovery. The ethynyl group further enhances this capability by enabling modifications that can improve pharmacokinetic profiles. Recent studies have shown promising results when using 3-(4-Ethynylphenyl)morpholine as a precursor for drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic pathways for 3-(4-Ethynylphenyl)morpholine are another area of intense interest. Researchers have developed efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions, particularly the Sonogashira coupling between terminal alkynes and aryl halides or triflates. These methods allow for high yields and regioselectivity, making them ideal for industrial-scale production. Additionally, green chemistry principles have been incorporated into these synthetic processes to minimize waste and improve sustainability.

The pharmacological properties of 3-(4-Ethynylphenyl)morpholine have been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent activity against various disease models, including inflammation, pain, and infection. The morpholine ring interacts with biological targets through hydrogen bonding and hydrophobic interactions, while the ethynyl group provides additional binding pockets that can be exploited to enhance drug efficacy. These findings have spurred further investigation into its potential as a lead compound for new therapeutic agents.

In conclusion, 3-(4-Ethynylphenyl)morpholine (CAS No. 1824245-55-7) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for drug discovery efforts aimed at treating a wide range of diseases. The combination of reactivity provided by the ethynyl group and the functional properties of the morpholine ring opens up numerous possibilities for further chemical modification and biological exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.